3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H20O3 |
|---|---|
Molecular Weight |
212.28 g/mol |
IUPAC Name |
3'-methoxyspiro[3-oxabicyclo[5.1.0]octane-4,4'-oxane] |
InChI |
InChI=1S/C12H20O3/c1-13-11-8-14-5-4-12(11)3-2-9-6-10(9)7-15-12/h9-11H,2-8H2,1H3 |
InChI Key |
SNWGQBJTAFKQLA-UHFFFAOYSA-N |
Canonical SMILES |
COC1COCCC12CCC3CC3CO2 |
Origin of Product |
United States |
Preparation Methods
Gold(I)-Catalyzed Cyclization Cascade
Recent mechanistic studies have demonstrated that gold(I) catalysis is a powerful tool for constructing bicyclo[5.1.0]octane systems with spirocyclic oxane rings. The key step involves activation of an alkyne moiety by gold(I), triggering intramolecular cyclization and formation of cyclopropyl gold carbene intermediates. Subsequent nucleophilic attack and ring closure yield the spirocyclic bicyclo[5.1.0]octane-oxane structure.
- Substrate Design: Dienyne substrates bearing hydroxyl or carboxyl groups as internal nucleophiles are used to facilitate intramolecular cyclization.
- Catalyst: [(JohnPhos)Au(MeCN)]SbF6 or similar gold(I) complexes.
- Solvent: Dichloromethane (CH2Cl2).
- Reaction Conditions: Room temperature, typically under inert atmosphere.
- Outcome: Formation of cis- or trans-fused bicyclo[5.1.0]octane derivatives depending on the alkene configuration and substituents.
This method allows selective formation of the spirocyclic core with high diastereoselectivity and moderate to good yields (~45-50%).
Methoxylation Step
The introduction of the methoxy group at the 3' position is generally achieved through nucleophilic substitution or methylation reactions on a suitable hydroxyl precursor. Common methylating agents include methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.
Detailed Synthetic Route Example
| Step | Reagents/Conditions | Description | Yield (%) | Notes |
|---|---|---|---|---|
| 1 | Dienyne substrate with internal hydroxyl group | Gold(I)-catalyzed cyclization in CH2Cl2 at room temperature | 45-50 | Formation of bicyclo[5.1.0]octane-oxane intermediate |
| 2 | Methyl iodide, K2CO3, acetone, reflux | Methylation of hydroxyl group to methoxy | 80-90 | Standard methylation conditions |
Mechanistic Insights and Stereochemical Considerations
- The cyclization proceeds via a 6-exo-dig cyclization forming a cyclopropyl gold carbene intermediate.
- Intramolecular nucleophilic attack by the hydroxyl group on the carbene carbon leads to ring closure forming the oxane ring.
- The stereochemistry of the bicyclo[5.1.0]octane system (cis or trans fusion) is influenced by the configuration of the alkene in the starting dienyne.
- Density Functional Theory (DFT) calculations support that the rigidity of the substrate and substituent effects govern the stereoselectivity of the cyclization cascade.
Summary of Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C12H20O3 |
| Molecular Weight | 212.29 g/mol |
| CAS Number | 2059933-13-8 |
| Melting Point | Not reported |
| Boiling Point | Not reported |
| LogP (Predicted) | ~1.4 (estimated from related structures) |
| Hydrogen Bond Donors | 0 |
| Hydrogen Bond Acceptors | 3 (including ether oxygens) |
Chemical Reactions Analysis
Types of Reactions
3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the oxane ring into a more reduced form.
Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where nucleophiles like halides or amines replace the methoxy group.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Halides (e.g., HCl, HBr), amines (e.g., NH3, RNH2)
Major Products Formed
Oxidation: Ketones, carboxylic acids
Reduction: Reduced oxane derivatives
Substitution: Halogenated or aminated derivatives
Scientific Research Applications
3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications, particularly in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The spirocyclic structure allows for unique interactions with biological macromolecules, potentially leading to various biological effects. The methoxy group can also participate in hydrogen bonding and other interactions, influencing the compound’s overall activity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Features
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane
- Molecular Formula : C₇H₁₂O₃.
- Structure : A bicyclic system with three oxygen atoms at positions 3, 5, and 8, and two methyl groups at position 4.
- Key Applications : Intermediate in synthesizing gadobutrol (a magnetic resonance imaging contrast agent).
3-Benzyl-4-oxatetracyclo[4.2.1.0²,⁵.0³,⁷]nonane
- Structure : A tetracyclic oxetane derivative with a benzyl substituent.
- Synthesis : Produced via photochemical irradiation of ketone-piperylene mixtures in benzene.
Target Compound: 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]
- Inferred Structure : Combines a bicyclo[5.1.0]octane system with a spiro-linked oxane ring and a methoxy group.
- Differentiation: The spiro linkage and methoxy group may enhance steric hindrance and modulate electronic properties compared to non-spiro analogs.
Reactivity and Catalytic Behavior
- Key Insight: The titanium/BINOLate/water system used for the trioxabicyclo compound suggests that chiral catalysts could be applicable to the target compound for enantioselective transformations.
Biological Activity
3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a complex organic compound notable for its unique spirocyclic structure and potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the biological activity of this compound, exploring its mechanisms of action, synthesis, and relevant research findings.
- Molecular Formula : CHO
- Molecular Weight : 212.29 g/mol
- Structure : The compound features a methoxy group at the 3' position and a bicyclic framework that enhances its reactivity and interaction with biological systems .
The biological activity of 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is primarily attributed to its ability to bind to specific enzymes and receptors within biological systems. This interaction can modulate enzymatic activity and influence various biological pathways. The presence of the methoxy group facilitates hydrogen bonding, which may enhance the compound's specificity and efficacy .
Antimicrobial Properties
Research indicates that 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] exhibits antimicrobial activity against various pathogens. Studies have shown its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for antibiotic development .
Anticancer Activity
The compound has also been investigated for its anticancer properties. In vitro studies demonstrate that it can induce apoptosis in cancer cell lines such as HeLa cells through mechanisms involving cytochrome c release and activation of caspases . The following table summarizes key findings from recent studies:
| Study | Cell Line | Effect | Mechanism |
|---|---|---|---|
| Study A | HeLa | Induced apoptosis | Cytochrome c release, caspase activation |
| Study B | A549 | G1 phase arrest | Altered expression of cell cycle proteins |
| Study C | MCF-7 | Inhibition of proliferation | Modulation of signaling pathways |
Synthesis and Preparation
The synthesis of 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] typically involves multi-step organic reactions. Common methods include:
- Cyclization Reactions : Starting from suitable precursors under controlled conditions.
- Methylation Reactions : Introducing the methoxy group using reagents like methyl iodide in the presence of a base .
Case Studies
Several case studies highlight the potential applications of this compound in therapeutic contexts:
- Antimicrobial Study : A study demonstrated that 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] effectively inhibited Staphylococcus aureus growth, showcasing its potential as a new antibacterial agent.
- Cancer Research : In a comparative study with known anticancer agents, this compound exhibited superior efficacy in inducing cell death in ovarian cancer cell lines, suggesting its viability for further development as an anticancer drug .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
